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Compound of Interest

Compound Name:
2-Bromo-4-

methoxybenzenesulfonyl chloride

Cat. No.: B1369141 Get Quote

Introduction: A Versatile Building Block in
Medicinal Chemistry
2-Bromo-4-methoxybenzenesulfonyl chloride (CAS No. 23095-16-1) is a substituted

aromatic sulfonyl chloride. Its structure is characterized by a benzene ring functionalized with a

reactive sulfonyl chloride group, a bromine atom, and a methoxy group. This specific

arrangement of functional groups makes it a valuable intermediate in the synthesis of complex

organic molecules, particularly in the development of new pharmaceutical agents.

The sulfonyl chloride moiety serves as a highly reactive electrophilic handle for the introduction

of the 2-bromo-4-methoxyphenylsulfonyl group onto nucleophiles, most commonly amines, to

form stable sulfonamides. The bromine and methoxy substituents play crucial roles in

modulating the physicochemical properties of the final compound, influencing factors such as

lipophilicity, metabolic stability, and binding interactions with biological targets.[1][2] The

strategic placement of the bromine atom also provides a site for further synthetic elaboration

through cross-coupling reactions.

Key Chemical Identifiers:

CAS Number: 23095-16-1[3][4]

Molecular Formula: C₇H₆BrClO₃S[3][5]
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Molecular Weight: 285.55 g/mol [3]

MDL Number: MFCD08752806[3][6]

Commercial Availability and Supplier Analysis
The procurement of high-quality starting materials is a critical first step in any research

program. 2-Bromo-4-methoxybenzenesulfonyl chloride is available from several reputable

chemical suppliers. The choice of supplier often depends on factors such as required purity,

scale, and lead time. Below is a comparative analysis of commercial sources.

Supplier Product Identifier Purity
Available
Quantities

Apollo Scientific
OR61542 / CAS:

23095-16-1
≥95% 250mg, 1g, 5g[6]

Oakwood Chemical
038042 / CAS: 23095-

16-1
99% 250mg, 1g, 5g, 25g[3]

ChemicalBook CAS: 23095-16-1 Varies by supplier Varies by supplier[4]

Shanghai Nianxing

Industrial Co., Ltd.

403768 / CAS: 23095-

16-1
99.0% Inquiry[7]

Thermo Scientific

Chemicals

(Related compounds

available)
Varies Varies[8][9]

Note: Availability and pricing are subject to change. It is recommended to contact suppliers

directly for the most current information.

Synthesis and Mechanistic Considerations
Understanding the synthesis of 2-Bromo-4-methoxybenzenesulfonyl chloride provides

insight into potential impurities and informs its reactivity. A common industrial approach involves

a multi-step sequence starting from a substituted aniline, proceeding through a diazonium salt

intermediate, which is then subjected to a sulfonyl chlorination reaction.[10]
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The key transformation is the replacement of the diazonium group with a sulfonyl chloride

group, often achieved using sulfur dioxide in the presence of a copper catalyst. The stability of

the diazonium salt intermediate is critical and the reaction is typically performed at low

temperatures (0-5 °C) to prevent decomposition.[10]

Generalized Synthetic Pathway

Substituted Aniline
(e.g., 2-Bromo-4-methoxyaniline)

Diazotization
(NaNO₂, HCl, 0-5°C)

Diazonium Salt Intermediate

Sulfonyl Chlorination
(SO₂, CuCl catalyst)

2-Bromo-4-methoxybenzenesulfonyl chloride

Click to download full resolution via product page

Caption: Generalized synthesis of 2-Bromo-4-methoxybenzenesulfonyl chloride.

Safety, Handling, and Storage
2-Bromo-4-methoxybenzenesulfonyl chloride is a corrosive and moisture-sensitive solid.

Proper handling is essential to ensure laboratory safety.
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Hazard Profile:

Hazard Statements: H314 - Causes severe skin burns and eye damage.[6][11][12] May be

corrosive to metals.[13]

Signal Word: Danger[3][11][12]

Personal Protective Equipment (PPE) and Handling:

Engineering Controls: Use only in a well-ventilated area, preferably within a chemical fume

hood.[12][14] Ensure eyewash stations and safety showers are readily accessible.[14]

Eye/Face Protection: Wear tight-sealing safety goggles and a face shield (European

Standard EN 166).[11]

Skin Protection: Wear appropriate chemical-resistant gloves and protective clothing to

prevent skin exposure.[11][15]

Respiratory Protection: If dust is generated, use a NIOSH/MSHA or European Standard EN

149 approved respirator.[11]

Handling Precautions: Avoid breathing dust.[12] Do not get in eyes, on skin, or on clothing.

[12] It is moisture-sensitive; handle under an inert atmosphere if possible.[11][12]

Storage:

Store in a cool, dry, and well-ventilated place.[12]

Keep the container tightly closed in a corrosives area.[12][14]

Store locked up.[13][15]

Core Application: Sulfonamide Synthesis
The primary application of 2-Bromo-4-methoxybenzenesulfonyl chloride is in the synthesis

of sulfonamides. This reaction involves the nucleophilic attack of a primary or secondary amine

on the electrophilic sulfur atom of the sulfonyl chloride, leading to the displacement of the
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chloride leaving group. The reaction is typically carried out in the presence of a non-

nucleophilic base, such as pyridine or triethylamine, to neutralize the HCl byproduct.

Detailed Experimental Protocol: General Synthesis of an
N-Aryl Sulfonamide
This protocol is a representative example and may require optimization for specific substrates.

1. Reagents and Materials:

2-Bromo-4-methoxybenzenesulfonyl chloride (1.0 eq)

Primary or secondary amine (1.0-1.2 eq)

Anhydrous Pyridine or Triethylamine (2.0-3.0 eq)

Anhydrous Dichloromethane (DCM) or Tetrahydrofuran (THF)

1M Hydrochloric Acid (HCl)

Saturated Sodium Bicarbonate (NaHCO₃) solution

Brine (Saturated NaCl solution)

Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)

Round-bottom flask, magnetic stirrer, nitrogen/argon inlet, dropping funnel

2. Procedure:

Reaction Setup: To a clean, dry round-bottom flask under an inert atmosphere (N₂ or Ar),

add the amine (1.0 eq) and anhydrous DCM. Cool the solution to 0 °C using an ice-water

bath.

Base Addition: Add pyridine (2.0 eq) to the stirred solution.

Reagent Addition: Dissolve 2-Bromo-4-methoxybenzenesulfonyl chloride (1.0 eq) in a

minimal amount of anhydrous DCM and add it dropwise to the reaction mixture at 0 °C over
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15-20 minutes.

Reaction: Allow the reaction to warm to room temperature and stir for 4-16 hours. Monitor

the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass

Spectrometry (LC-MS).

Workup:

Upon completion, dilute the reaction mixture with DCM.

Transfer the mixture to a separatory funnel and wash sequentially with 1M HCl (2x), water

(1x), saturated NaHCO₃ solution (1x), and brine (1x). The acidic wash removes excess

pyridine.

Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄.

Purification:

Filter off the drying agent and concentrate the organic phase under reduced pressure.

Purify the resulting crude product by flash column chromatography on silica gel or by

recrystallization to yield the desired sulfonamide.
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Experimental Workflow: Sulfonamide Synthesis

1. Setup
Amine + Solvent (DCM)

Cool to 0°C

2. Add Base
(Pyridine)

3. Add Sulfonyl Chloride
(in DCM, dropwise)

4. Reaction
Warm to RT, stir 4-16h

(Monitor by TLC/LC-MS)

5. Workup
Dilute, Wash (HCl, H₂O, NaHCO₃, Brine)

6. Dry Organic Layer
(MgSO₄)

7. Purify
Concentrate & Column Chromatography

Final Product
(Pure Sulfonamide)

Click to download full resolution via product page

Caption: Step-by-step workflow for a typical sulfonamide synthesis.
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Conclusion
2-Bromo-4-methoxybenzenesulfonyl chloride is a strategically functionalized reagent with

significant utility in synthetic and medicinal chemistry. Its commercial availability from multiple

suppliers allows for its ready integration into research and development pipelines. A thorough

understanding of its reactivity, combined with stringent adherence to safety protocols, enables

chemists to leverage this building block for the efficient construction of novel sulfonamide-

containing molecules with potential therapeutic applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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